Cas no 1380593-75-8 (Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-)

Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]- structure
1380593-75-8 structure
Product Name:Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
CAS No:1380593-75-8
MF:C7H8BF3N2O2
MW:219.956831932068
CID:2125251
Update Time:2023-11-19

Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • 6-(methylamino)-5-(trifluoromethyl)pyridin-3-ylboronic acid
    • (6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
    • CID 129958594
    • Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
    • Inchi: 1S/C7H8BF3N2O2/c1-12-6-5(7(9,10)11)2-4(3-13-6)8(14)15/h2-3,14-15H,1H3,(H,12,13)
    • InChI Key: KBNVCIOUIYHOJN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(B(O)O)=CN=C1NC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 352.2±52.0 °C(Predicted)
  • pka: 3.38±0.19(Predicted)
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